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Compound of Interest

Compound Name: 3,3-Dimethylhexane

Cat. No.: B1196316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3,3-
Dimethylhexane (CAS No. 563-16-6). Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
3,3-Dimethylhexane is a highly flammable, colorless liquid.[1] It is an isomer of octane and is

found in some herbs and spices.[1] Understanding its physical properties is essential for safe

handling and storage.
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Property Value

Molecular Formula C8H18[2][3][4]

Molecular Weight 114.23 g/mol [4]

Boiling Point 111.1 - 112 °C[2][3]

Melting Point -126 °C[2][3]

Flash Point 7 °C (44.6 °F)[3][5]

Vapor Pressure 27.1 - 28.6 mmHg at 25°C[2][6]

Density 0.7 g/cm³[2]

Autoignition Temperature 425 °C (797 °F)[1]

Hazard Identification and Safety Precautions
3,3-Dimethylhexane is classified as a hazardous substance with the following primary risks:

Flammability: Highly flammable liquid and vapor. Vapors can travel to an ignition source and

flash back. Keep away from heat, sparks, open flames, and other ignition sources.[5][7]

Health Hazards: May be fatal if swallowed and enters airways. It can cause skin irritation and

may cause respiratory irritation or drowsiness and dizziness.[5][8]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[5]

Precautionary Statements:

Avoid breathing fumes, mist, vapors, or spray.[9]

Wash skin thoroughly after handling.[7]

Use only in a well-ventilated area or outdoors.[7][9]

Wear protective gloves, clothing, and eye/face protection.[5][9]

Keep the container tightly closed.[5]
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Ground/bond container and receiving equipment to prevent static discharge.[5][7]

Use only non-sparking tools.[9]

Experimental Protocols: Handling Procedures
3.1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[9]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.

3.2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield

where splashing is a risk.[9][10][11]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat or

chemical-resistant suit.[9][10][12]

Respiratory Protection: If exposure limits are exceeded or in case of inadequate ventilation,

use a full-face respirator with an appropriate cartridge.[9][13]

3.3. General Handling:

Only trained personnel familiar with the potential hazards should handle this chemical.

Avoid contact with skin and eyes.[9]

Use non-sparking tools and explosion-proof equipment.[9]

Take precautionary measures against static discharge.[7]
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Workflow for Handling 3,3-Dimethylhexane
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Workflow for Handling 3,3-Dimethylhexane
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Storage Procedures
Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Keep away from heat, sparks, flames, and other sources of ignition.[5]

Store away from incompatible materials such as strong oxidizing agents.

Store at room temperature.[5]

Avoid long storage periods as the product may degrade over time.

Storage Conditions for 3,3-Dimethylhexane
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Storage Conditions for 3,3-Dimethylhexane

Emergency Procedures
5.1. Spills and Leaks:

Immediately evacuate the area and alert others.[14][15]

Remove all sources of ignition.[9]

Ventilate the area.[14]

For small spills, absorb with a non-combustible material like dry earth or sand.
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Collect the spilled material and place it in a suitable, closed container for disposal.[9]

Prevent the spill from entering drains or waterways.[5][9]

5.2. Fire:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or water spray.[9]

Fire-Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full

protective gear.[5][9]

5.3. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[14] If skin irritation occurs, seek medical attention.[7]

Inhalation: Move the victim to fresh air.[7] If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[5] If the victim is conscious, give them a small amount of

water to drink. Seek immediate medical attention.
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Emergency Response Protocol
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Emergency Response Protocol

Waste Disposal
Dispose of contents and containers in accordance with local, regional, and national regulations.

Waste from spill cleanup may need to be treated as hazardous waste.[14]

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment. Always refer to the most current Safety Data Sheet (SDS) for 3,3-
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Dimethylhexane before use. All chemical reagents should only be handled by individuals

trained in proper laboratory and chemical handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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